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Compound of Interest

LSKL, Inhibitor of
Compound Name:

Thrombospondin (TSP-1)

Cat. No.: B612620

Essential Safety and Handling Guide for LSKL,
an Inhibitor of Thrombospondin-1

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
LSKL, a peptide inhibitor of Thrombospondin-1 (TSP-1). Adherence to these procedures is
essential to ensure personal safety and maintain the integrity of your research. LSKL is a
tetrapeptide derived from the latency-associated peptide that competitively antagonizes the
activation of TGF-B1 by TSP-1.[1][2][3] It is primarily used in research settings and is not
intended for human or animal use.[1][4]

I. Chemical and Physical Properties

A summary of the known quantitative data for LSKL is presented in the table below for easy
reference.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b612620?utm_src=pdf-interest
https://www.glpbio.com/lskl-inhibitor-of-thrombospondin-tsp-1.html
https://www.medchemexpress.com/LSKL,_Inhibitor_of_Thrombospondin_TSP-1.html
https://www.selleckchem.com/peptide/lskl--Inhibitor-of-thrombospondin--tsp-1--tfa-.html
https://www.glpbio.com/lskl-inhibitor-of-thrombospondin-tsp-1.html
https://continentalpeptides.com/laboratory-safety-guidelines-when-handling-peptides-and-research-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value Source

Molecular Formula C21H42NeOs [315]1[6][7]

Molecular Weight 458.6 g/mol 31516171

CAS Number 283609-79-0 [113]1[51[6][7]

Appearance White Powder [31[8]

Purity >95% (via HPLC) [7]

Storage Temperature "20°C (as powder), -80°C (in [3][5][6]
solvent)

Il. Hazard Identification and Safety Precautions

The Safety Data Sheet (SDS) for LSKL identifies the following hazards:
e Acute Oral Toxicity (Category 4): Harmful if swallowed.[6]

¢ Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[6]

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling LSKL to prevent direct contact,
inhalation, and exposure.[4][9]
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PPE Category Item Rationale

) Chemical-resistant gloves )
Hand Protection o To prevent skin contact.

(e.g., nitrile)
] To protect eyes from splashes
Eye Protection Safety goggles or glasses
or aerosols.

] To protect skin and clothing

Body Protection Laboratory coat

from contamination.

Use in a well-ventilated area. A

respirator may be necessary if o )
) ] ) N i To avoid inhalation of the
Respiratory Protection handling large quantities or if
) ) powder form.[6]
there is a risk of aerosol

formation.

lll. Operational Plan: From Receipt to Disposal

A systematic approach to handling LSKL will minimize risks and ensure the quality of the
compound for experimental use.

Receiving and Storage
e Upon receipt, inspect the packaging for any damage.

» Store the lyophilized peptide in a tightly sealed container in a cool, dry, and dark
environment, typically at -20°C or below.[3][5][6][9]

e Once reconstituted, store solutions according to laboratory standards, often at 4°C for short-
term storage or -80°C for long-term storage, and protect from repeated freeze-thaw cycles.

[3]9]

o Clearly label all containers with the compound name, concentration, and date of preparation.

[4119]

Reconstitution and Handling
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 All handling of LSKL should occur within a properly equipped and well-ventilated laboratory.

[6]1°]

o To reconstitute the lyophilized powder, use high-purity water or a recommended buffer
solution.[9] Work in a sterile environment to prevent contamination.[9]

e Avoid the formation of dust and aerosols.[6]
e Do not eat, drink, or smoke when using this product.[6]

e Wash hands and any exposed skin thoroughly after handling.[6]

Experimental Use

» Follow your institution's established biosafety protocols for handling research chemicals.[4]

e Maintain detailed records of the compound's lot number, preparation, use, and disposal to
ensure traceability.[4][9]

IV. Emergency Procedures

In the event of accidental exposure, follow these first aid measures immediately:
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Exposure Route First Aid Measures

If swallowed, call a poison center or doctor if
Ingestion you feel unwell. Rinse mouth with water. Do
NOT induce vomiting.[6]

Remove contaminated clothing and rinse the
Skin Contact affected skin thoroughly with large amounts of

water. Call a physician if irritation develops.[6]

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact
Eye Contact ]

lenses if present and easy to do. Seek prompt

medical attention.[6]

Move the person to fresh air. If breathing is
Inhalation difficult, provide respiratory support. Avoid

mouth-to-mouth resuscitation.[6]

In case of a spill, sweep up the solid material, place it in a sealed bag, and hold it for waste
disposal.[8] Avoid raising dust.[8]

V. Disposal Plan
Proper disposal is critical to protect both personnel and the environment.
e Do not pour LSKL solutions or waste into public drains or general laboratory waste.[4][9]

» Dispose of unused LSKL and any contaminated materials (e.g., pipette tips, tubes) as
chemical waste according to your institution's and local environmental regulations.[4][6]

e One recommended method for disposal is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[8]

VI. Sighaling Pathway and Workflow Diagrams

To aid in understanding the context of LSKL's use and the necessary handling workflow, the
following diagrams are provided.
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Caption: LSKL inhibits the activation of latent TGF-B1 by blocking the binding of TSP-1 to LAP.
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Caption: A procedural workflow for the safe handling of LSKL from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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